Cas no 2171952-11-5 (2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-1H-pyrazol-1-yl)acetic acid
• CAS No: 2171952-11-5
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6378713
• PubChem ID: 165547116
• Update Time: 2025-09-28

2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-1H-pyrazol-1-yl)acetic acid
• 2171952-11-5
• 2-(4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-1H-pyrazol-1-yl)acetic acid
• EN300-1516874

• Inchi： 1S/C25H26N4O5/c1-2-16(24(32)28-17-12-27-29(13-17)14-23(30)31)11-26-25(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,12-13,16,22H,2,11,14-15H2,1H3,(H,26,33)(H,28,32)(H,30,31)
• InChI Key： DOCFIQNOUQFCKU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=NN(CC(=O)O)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-1H-pyrazol-1-yl)acetic acid

Chemical Compound: 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-1H-pyrazol-1-yl)acetic Acid (CAS No. 2171952-11-5)

The compound 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-1H-pyrazol-1-yl)acetic acid, with CAS number 2171952-11-5, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The combination of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

The molecular structure of this compound is particularly noteworthy due to the presence of the Fmoc group, which is a well-known protecting group in peptide chemistry. The Fmoc group plays a critical role in solid-phase peptide synthesis (SPPS), where it temporarily protects amino groups during the synthesis process. This compound's ability to act as a precursor in peptide synthesis has been extensively studied in recent years, with researchers exploring its efficiency and versatility in constructing complex peptide sequences.

Recent advancements in chemical synthesis have led to the development of more efficient methods for synthesizing this compound. For instance, studies have focused on optimizing the coupling reactions between the Fmoc group and the pyrazole ring, ensuring higher yields and better purity. These improvements have significantly enhanced the compound's utility in both academic research and industrial applications.

In terms of applications, this compound has shown great promise in the field of drug delivery systems. Its unique structure allows for the design of targeted drug delivery vehicles, where the Fmoc group can be used as a bioresponsive trigger. This capability has been explored in several recent studies, which highlight its potential in delivering therapeutic agents to specific tissues or cells with high precision.

Moreover, this compound has been investigated for its potential role in immunotherapy. Researchers have examined its ability to modulate immune responses by targeting specific receptors on immune cells. These studies have demonstrated that the compound can influence cellular signaling pathways, making it a potential candidate for developing novel immunotherapeutic agents.

Looking ahead, the future of this compound lies in its ability to contribute to the development of personalized medicine. With ongoing research into its pharmacokinetics and pharmacodynamics, scientists aim to harness its properties for creating tailored therapeutic solutions. The integration of this compound into advanced drug delivery systems and immunotherapies represents a promising direction for future research.

In conclusion, 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-1H-pyrazol-1-yl)acetic acid (CAS No. 2171952-11) stands as a testament to the continuous advancements in chemical synthesis and drug development. Its unique structure and versatile applications make it an invaluable tool in modern pharmaceutical research, paving the way for innovative treatments and therapies.